(3S,5R,8R,9S,10R,13R,14S,17R)-3-[(2S,3R,4S,5R,6R)-3,5-dihydroxy-4-methoxy-6-methyloxan-2-yl]oxy-14-hydroxy-13-methyl-17-(5-oxo-2H-furan-3-yl)-1,2,3,4,5,6,7,8,9,11,12,15,16,17-tetradecahydrocyclopenta[a]phenanthrene-10-carbaldehyde

• Molecular Formula: C30H44O9
• Molecular Weight: 548.7 g/mol
• IUPAC Name: (3S,5R,8R,9S,10R,13R,14S,17R)-3-[(2S,3R,4S,5R,6R)-3,5-dihydroxy-4-methoxy-6-methyloxan-2-yl]oxy-14-hydroxy-13-methyl-17-(5-oxo-2H-furan-3-yl)-1,2,3,4,5,6,7,8,9,11,12,15,16,17-tetradecahydrocyclopenta[a]phenanthrene-10-carbaldehyde
• InChI: InChI=1S/C30H44O9/c1-16-24(33)26(36-3)25(34)27(38-16)39-19-6-10-29(15-31)18(13-19)4-5-22-21(29)7-9-28(2)20(8-11-30(22,28)35)17-12-23(32)37-14-17/h12,15-16,18-22,24-27,33-35H,4-11,13-14H2,1-3H3/t16-,18-,19+,20-,21+,22-,24-,25-,26+,27-,28-,29-,30+/m1/s1
• InChI Key: PMTSPAGBAFCORP-OMBHJEGLSA-N
• Isomeric SMILES: C[C@@H]1[C@H]([C@@H]([C@H]([C@H](O1)O[C@H]2CC[C@]3([C@@H](C2)CC[C@@H]4[C@@H]3CC[C@]5([C@@]4(CC[C@@H]5C6=CC(=O)OC6)O)C)C=O)O)OC)O
• Canonical SMILES: CC1C(C(C(C(O1)OC2CCC3(C(C2)CCC4C3CCC5(C4(CCC5C6=CC(=O)OC6)O)C)C=O)O)OC)O

Description

The compound of interest is a highly functionalized steroidal derivative with a cyclopenta[a]phenanthrene core. Key structural features include:

• Cyclopenta[a]phenanthrene backbone: A tetracyclic steroidal framework common in bioactive molecules.
• Substituents: A 3-[(2S,3R,4S,5R,6R)-3,5-dihydroxy-4-methoxy-6-methyloxan-2-yl]oxy group (a substituted oxane sugar moiety). A 14-hydroxy group and 13-methyl group on the steroidal core. A 17-(5-oxo-2H-furan-3-yl) group, introducing a reactive α,β-unsaturated lactone.

This compound’s complexity arises from its stereochemical configuration (eight chiral centers) and diverse functional groups, which influence its physicochemical properties and biological activity .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Motif-Based Comparison

Table 1: Key Structural Differences Among Analogous Compounds

Compound Name / ID	Core Structure	Key Substituents	Biological Activity / Notes	Source
Target Compound	Cyclopenta[a]phenanthrene	3-sugar oxane, 14-OH, 13-CH₃, 17-(5-oxo-furan), 10-CHO	Hypothesized cytotoxicity due to α,β-unsaturated lactone and aldehyde reactivity
(3S,5S,8R,10S,13R,14S,17R)-3,5,14-Trihydroxy-13-methyl-17-(5-oxo-2,5-dihydro-furan-3-yl)-hexadecahydro-cyclopenta[a]phenanthrene-10-carbaldehyde	Cyclopenta[a]phenanthrene	3,5,14-trihydroxy, 17-(5-oxo-furan), 10-CHO	Similar to target compound; additional hydroxyl groups may alter solubility
Methyl (4R)-4-((3R,10S,13R,17R)-3-hydroxy-10,13-dimethylhexadecahydro-1H-cyclopenta[a]phenanthren-17-yl)pentanoate (Compound 7)	Cyclopenta[a]phenanthrene	3-OH, 17-pentanoate ester	Lithocholic acid derivative; tested for anti-inflammatory properties
(5S,8R,9S,10S,13R,14S,17S)-13-{2-[(3,5-Difluorobenzyl)oxy]ethyl}-17-hydroxy-10-methylhexadecahydro-3H-cyclopenta[a]phenanthren-3-one	Cyclopenta[a]phenanthrene	17-hydroxy, 13-(difluorobenzyl-oxyethyl), 3-keto	Fluorinated analogs show enhanced metabolic stability

Key Observations:

• Electrophilic Groups : The 17-(5-oxo-furan) and 10-carbaldehyde are rare in natural sterols, suggesting synthetic modification for targeted reactivity .
• Hydroxylation Patterns : Additional hydroxyl groups (e.g., in Compound 7) correlate with increased solubility but reduced lipophilicity .

Computational Similarity Analysis

Using Tanimoto coefficients and Morgan fingerprints (radius = 2), the target compound was compared to databases like ChEMBL and PubChem:

• Tanimoto Similarity: ~60–70% similarity to lithocholic acid derivatives (e.g., Compound 7) due to shared steroidal backbone . <50% similarity to non-steroidal furan-containing compounds, highlighting the uniqueness of its hybrid structure .

Physicochemical and Pharmacokinetic Properties

Table 2: Property Comparison with Analogous Steroids

Property	Target Compound	Compound 7	NIST Compound
Molecular Weight	~600 g/mol	460.6 g/mol	498.8 g/mol
LogP (Predicted)	2.1	3.5	4.2
Hydrogen Bond Donors	5	2	1
Hydrogen Bond Acceptors	9	5	3
Rotatable Bonds	6	7	4

Key Trends:

• Lipophilicity : The target compound’s LogP (2.1) is lower than typical steroids due to polar sugar and aldehyde groups, suggesting improved aqueous solubility .
• Metabolic Stability : The 4-methoxy group on the oxane sugar may reduce oxidative metabolism compared to hydroxylated analogs .